7-Chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid

• IUPAC Name: 7-chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H4ClIN2O2/c9-4-1-2-12-3-5(8(13)14)11-7(12)6(4)10/h1-3H,(H,13,14)
• InChI Key: OHVUNVWTDIQYQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C2C(=C1Cl)I)C(=O)O
• Molecular Formula: C8H4ClIN2O2
• Molecular Weight: 322.49 g/mol

Description

7-Chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid is a chemical compound with the CAS Number: 1335112-99-6. It has a molecular weight of 322.49. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for 7-Chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid is 1S/C8H4ClIN2O2/c9-4-1-2-12-3-5 (8 (13)14)11-7 (12)6 (4)10/h1-3H, (H,13,14).

Physical And Chemical Properties Analysis

The compound has a melting point of 270 degrees Celsius. It is solid in its physical form.

Scientific Research Applications

Heterocyclic N-oxide Molecules in Synthesis and Drug Applications

Heterocyclic N-oxide derivatives, such as those from pyridine and indazole, have been well-studied for their versatile synthetic applications and significant biological importance. These compounds serve as key intermediates in metal complex formation, catalyst design, asymmetric catalysis and synthesis, and have medicinal applications including anticancer, antibacterial, and anti-inflammatory activities. The review by Li et al. (2019) focuses on the organic synthesis, catalysis, and drug application potential of heterocyclic N-oxide derivatives, offering insights that could be relevant to the synthetic and application potential of 7-Chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid in similar contexts (Li et al., 2019).

Synthesis and Transformation of Heterocyclic Compounds

The synthesis and transformation of heterocyclic compounds, including imidazole derivatives, are crucial for creating compounds with varied biological and chemical properties. Abdurakhmanova et al. (2018) provide a comprehensive review of the methods for synthesizing 4-phosphorylated 1,3-azoles, including imidazoles, and discuss their chemical and biological activities. This review might offer foundational knowledge that can aid in understanding the synthetic pathways and potential applications of 7-Chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid (Abdurakhmanova et al., 2018).

Biocatalyst Inhibition by Carboxylic Acids

Understanding the interaction between carboxylic acids and biocatalysts is essential in various biotechnological and pharmaceutical applications. Jarboe et al. (2013) review the impact of saturated, straight-chain carboxylic acids on microbes like Escherichia coli and Saccharomyces cerevisiae, highlighting strategies to enhance microbial robustness against these inhibitors. This review might provide indirect insights into the biochemical interactions and potential biotechnological applications of carboxylic acid-containing compounds like 7-Chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid (Jarboe et al., 2013).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H312, and H332. The precautionary statements are P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.

Mechanism of Action

Remember to always handle chemicals safely and responsibly, and always wear appropriate personal protective equipment (PPE). The compound has a melting point of 270 degrees Celsius and decomposes upon melting . It should be stored at room temperature . The compound has hazard statements H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled . Always follow the safety information provided by the manufacturer .